
Application Notes and Protocols for AP-C3, a
Selective cGKII Inhibitor

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: AP-C3

Cat. No.: B12368547

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AP-C3 is a potent and selective small-molecule inhibitor of cyclic GMP-dependent protein

kinase II (cGKII), a key serine/threonine kinase involved in various physiological processes,

including the regulation of intestinal fluid homeostasis.[1] This document provides a

comprehensive overview of the technical data for AP-C3, detailed handling and storage

instructions, and experimental protocols for its application in cell-based assays.

Datasheet and Physicochemical Properties
AP-C3 is an imidazole-aminopyrimidine derivative that demonstrates sub-micromolar inhibitory

activity against recombinant human cGKII.[1] It exhibits significantly less activity towards the

phylogenetically related protein kinases cGKI and cAMP-dependent protein kinase (PKA),

highlighting its selectivity.[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12368547#bc-rfq
https://www.benchchem.com/product/b12368547/docs?utm_src=pdf-body#application-notes-and-protocols-for-ap-c3-a-selective-cgkii-inhibitor
https://pubmed.ncbi.nlm.nih.gov/29653944/
https://www.benchchem.com/product/b12368547/docs?utm_src=pdf-body#application-notes-and-protocols-for-ap-c3-a-selective-cgkii-inhibitor
https://www.benchchem.com/product/b12368547/docs?utm_src=pdf-body#application-notes-and-protocols-for-ap-c3-a-selective-cgkii-inhibitor
https://pubmed.ncbi.nlm.nih.gov/29653944/
https://pubmed.ncbi.nlm.nih.gov/29653944/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name N/A

CAS Number 682795-78-4 [2][3]

Molecular Formula C₂₂H₂₃N₃O₄ [2][3]

Molecular Weight 393.44 g/mol [2][3]

Potency (pIC₅₀) 6.3 against human cGKII [1][2]

Appearance Solid

Solubility Soluble in DMSO

Purity
>98% (as determined by

HPLC)

Handling and Storage
2.1. Safety Precautions

A comprehensive Safety Data Sheet (SDS) for AP-C3 is not readily available in the public

domain. However, based on general laboratory safety guidelines for handling small molecule

inhibitors, the following precautions are recommended:

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and chemical-resistant gloves, when handling the compound.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation exposure.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing. In case of contact, wash the

affected area immediately with copious amounts of water.

Ingestion and Inhalation: Avoid ingestion and inhalation of the powder or its solutions.

2.2. Storage Conditions

Proper storage is crucial to maintain the stability and activity of AP-C3.
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Form Storage Temperature Duration

Solid (Powder) -20°C 3 years

4°C 2 years

In Solvent (e.g., DMSO) -80°C 6 months

-20°C 1 month

Note: For optimal stability, it is recommended to store the solid compound at -20°C. Stock

solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles.

Mechanism of Action and Signaling Pathway
AP-C3 functions as an ATP-competitive inhibitor of cGKII.[1] The cGKII signaling pathway plays

a critical role in intestinal epithelial cells, where it is activated by cyclic guanosine

monophosphate (cGMP). This pathway regulates ion transport, primarily by increasing anion

secretion and inhibiting sodium absorption, which in turn controls fluid homeostasis in the

intestine.[1]

Activation of guanylyl cyclase C (GC-C) by ligands such as the bacterial heat-stable enterotoxin

(STa) leads to an increase in intracellular cGMP. cGMP then activates cGKII, which

phosphorylates downstream targets, including the cystic fibrosis transmembrane conductance

regulator (CFTR) and the Na+/H+ exchanger 3 (NHE3). This phosphorylation cascade results

in increased chloride and bicarbonate secretion through CFTR and inhibition of sodium

absorption by NHE3, leading to net fluid secretion into the intestinal lumen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cGKII Inhibitor]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12368547/docs#application-notes-and-protocols-for-
ap-c3-a-selective-cgkii-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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